Cas no 20483-36-7 (Dihydrodehydro-β-ionone)
Dihydrodehydro-β-ionone Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-
- 4-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)butan-2-one
- 3,4-didehydro-7,8-dihydro-β
- 4-(2,6,6-trimethyl cyclohexa-1,3-dienyl) butane-2-one
- 4-(2,6,6-Trimethyl-1,3-cyclohexadien-1-yl)-2-butanone
- 4-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)butan-2-one
- 4-(2,6,6-Trimethylcyclohexa-1,3-dienyl)butan-2-one
- 7,8-Dihydro-3,4-dehydro-β
- Dihydrodehydro-β
- -ionone
- -ionone 4(2,6,6-trimethyl-1,3,cyclo-hexadienyl) butan-2-one
- iso-β
- 4-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-2-butanon
- Dihydrodehydro-β-ionone
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- Inchi: 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h5-6H,7-9H2,1-4H3
- InChI Key: SQFRYZPEWOZAKJ-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C)(C)CC=CC=1C)=O
Computed Properties
- Exact Mass: 192.1515
Experimental Properties
- PSA: 17.07
- FEMA: 3447 | DEHYDRODIHYDROIONONE
Dihydrodehydro-β-ionone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D204800-10mg |
Dihydrodehydro-β-ionone |
20483-36-7 | 10mg |
$190.00 | 2023-05-18 | ||
| TRC | D204800-50mg |
Dihydrodehydro-β-ionone |
20483-36-7 | 50mg |
$873.00 | 2023-05-18 | ||
| TRC | D204800-100mg |
Dihydrodehydro-β-ionone |
20483-36-7 | 100mg |
$ 1800.00 | 2023-09-08 |
Dihydrodehydro-β-ionone Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Dihydrodehydro-β-ionone
Dihydrodehydro-β-ionone: A Comprehensive Overview
Dihydrodehydro-β-ionone, also known by its CAS number 20483-36-7, is a naturally occurring compound that has garnered significant attention in the fields of food science, perfumery, and natural product chemistry. This compound is a derivative of β-ionone, a well-known bicyclic monoterpene alcohol that contributes to the characteristic aroma of violets. Dihydrodehydro-β-ionone is particularly valued for its unique fragrance properties and its role in enhancing the sensory profiles of various consumer products.
Recent studies have highlighted the potential of dihydrodehydro-β-ionone in the development of natural flavoring agents. Researchers have explored its biosynthesis pathways in plants, particularly in species belonging to the Violaceae family. These investigations have shed light on the enzymatic mechanisms responsible for the conversion of precursor molecules into dihydrodehydro-β-ionone, paving the way for sustainable production methods. For instance, metabolic engineering approaches have been employed to enhance the yield of this compound in genetically modified microorganisms, offering a promising alternative to traditional extraction methods.
In addition to its fragrance applications, dihydrodehydro-β-ionone has been studied for its potential health benefits. Preclinical research has demonstrated that this compound exhibits antioxidant properties, which may contribute to its protective effects against oxidative stress in biological systems. Furthermore, studies have indicated that dihydrodehydro-β-ionone may possess anti-inflammatory properties, making it a candidate for future therapeutic applications. However, more research is needed to fully understand its pharmacokinetics and bioavailability in humans.
The commercial production of dihydrodehydro-β-ionone involves a combination of extraction from natural sources and chemical synthesis. Extraction methods typically involve solvent-based techniques or steam distillation, while synthetic approaches often rely on catalytic hydrogenation or other chemical transformations. The choice of production method depends on factors such as cost-effectiveness, scalability, and the desired purity of the final product.
From an environmental perspective, there is growing interest in developing eco-friendly production processes for dihydrodehydro-β-ionone. Biotechnological approaches, such as microbial fermentation and enzymatic synthesis, are being explored as sustainable alternatives to conventional methods. These innovations align with global efforts to reduce carbon footprints and promote green chemistry practices across industries.
In conclusion, dihydrodehydro-β-ionone (CAS No. 20483-36-7) is a versatile compound with significant applications in fragrance and flavor industries. Its unique aromatic profile and potential health benefits make it a subject of ongoing research and development. As advancements in biotechnology and chemistry continue to unfold, dihydrodehydro-β-ionone is poised to play an even more prominent role in creating innovative products that cater to consumer demands for natural and sustainable solutions.
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